3-Bromo-2,5-dichlorobenzaldehyde
Overview
Description
“3-Bromo-2,5-dichlorobenzaldehyde” is a chemical compound with the CAS Number: 1823608-01-0 . It has a molecular weight of 253.91 .
Molecular Structure Analysis
The molecular formula of “3-Bromo-2,5-dichlorobenzaldehyde” is CHBrClO . Its average mass is 253.908 Da and its monoisotopic mass is 251.874420 Da .
Physical And Chemical Properties Analysis
“3-Bromo-2,5-dichlorobenzaldehyde” has a density of 1.8±0.1 g/cm^3 . Its boiling point is 294.8±35.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 53.4±3.0 kJ/mol . The flash point is 132.1±25.9 °C . The index of refraction is 1.634 . The molar refractivity is 50.5±0.3 cm^3 .
Scientific Research Applications
Organic and Coordination Chemistry
- 3-Bromo-2,5-dichlorobenzaldehyde is utilized in the synthesis of heteroditopic ligands for binding metal salts. This is achieved through a one-pot halomethylation process, which serves as a flexible method to attach functional arms to salicylaldehydes, thereby enhancing their applications in coordination chemistry (Wang et al., 2006).
Crystallography and Structural Analysis
- The compound has been used in the synthesis of various structural molecules. For instance, (E)-3-Bromo-N′-(2,4-dichlorobenzylidene)benzohydrazide was synthesized using 2,4-dichlorobenzaldehyde and 3-bromobenzohydrazide. The structure was studied for its hydrogen bonding patterns, contributing to our understanding of molecular interactions and crystallography (Cao, 2009).
Computational Chemistry
- Computational studies have explored the synthesis and properties of compounds involving 3-Bromo-2,5-dichlorobenzaldehyde. For example, new unsymmetric bishydrazone derivatives were synthesized and characterized using various spectroscopic methods and computational tools. This research aids in understanding the molecular properties and stability of such compounds (Kaya et al., 2021).
Supramolecular Chemistry
- The compound is also significant in the study of supramolecular structures. Research on isomeric phenylhydrazones of 3-bromo-5-nitrosalicylaldehyde revealed insights into their hydrogen bonding and molecular packing, highlighting the significance of such compounds in supramolecular chemistry (Gomes et al., 2013).
Safety And Hazards
properties
IUPAC Name |
3-bromo-2,5-dichlorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrCl2O/c8-6-2-5(9)1-4(3-11)7(6)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFQXLCZBCGWOPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)Cl)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrCl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2,5-dichlorobenzaldehyde | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine](/img/structure/B2418415.png)
![1-[6-(Trifluoromethyl)-3,4-dihydro-2H-quinolin-1-yl]prop-2-en-1-one](/img/structure/B2418420.png)
![4-(1-(2-(2,5-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one](/img/structure/B2418421.png)
![N-[4-(2-oxopiperidin-1-yl)phenyl]-3-phenylpropanamide](/img/structure/B2418425.png)
![5-(3,5-dimethoxyphenyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine](/img/structure/B2418426.png)
![2,5-dichloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)thiophene-3-carboxamide](/img/structure/B2418431.png)
